Cas no 1261972-20-6 (2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid
• CAS No: 1261972-20-6
• MF: C₁₇H₁₈FNO₄S
• MW: 351.392527103424
• MDL: MFCD18323207
• CID: 5187789
• Update Time: 2026-03-05

2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18323207
• Inchi： 1S/C17H18FNO4S/c1-17(2,3)19-24(22,23)13-7-4-11(5-8-13)15-10-12(18)6-9-14(15)16(20)21/h4-10,19H,1-3H3,(H,20,21)
• InChI Key： OVXZEYDVLWHDDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=CC=2C(=O)O)F)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid

2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261972-20-6, known as 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The t-butylsulfamoyl group attached to the phenyl ring and the fluorine atom at the para position of the benzoic acid moiety contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonamide groups in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. The t-butylsulfamoyl group in this compound is particularly interesting due to its ability to enhance solubility and stability, which are critical factors in drug design. Additionally, the presence of a fluorine atom at the para position of the benzoic acid moiety introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets.

Research has shown that 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid exhibits potent inhibitory activity against various enzymes and receptors, making it a promising candidate for therapeutic interventions. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation, as well as its potential as an anti-inflammatory agent. These findings underscore the compound's versatility and its potential to address a wide range of therapeutic needs.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the t-butylsulfonamide intermediate, followed by coupling reactions to introduce the phenyl and fluorine substituents. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing waste and improving efficiency.

In terms of biological evaluation, 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid has been tested in various in vitro and in vivo models. Preclinical studies have revealed its excellent bioavailability and minimal toxicity profile, which are essential attributes for a drug candidate. Furthermore, computational modeling studies have provided insights into its binding modes and interactions with target proteins, aiding in the rational design of more potent analogs.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its efficacy in treating specific diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug.

In conclusion, 2-(4-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity, positions it as a valuable tool in drug discovery. As research continues to unfold, this compound holds great potential for addressing unmet medical needs and improving patient outcomes.